Cas no 2380-30-5 (Octadecanoic acid,15-oxo-, methyl ester)

• Product Name: Octadecanoic acid,15-oxo-, methyl ester
• CAS No: 2380-30-5
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 250944
• PubChem ID: 537720
• Update Time: 2025-04-19

Octadecanoic acid,15-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,15-oxo-, methyl ester
• Methyl 15-oxooctadecanoate
• Octadecanoic acid, 15-oxo-, methyl ester
• WGCRNNZFROMDJH-UHFFFAOYSA-N
• DTXSID10336983
• Methyl 15-oxooctadecanoate #
• 2380-30-5

• Inchi： 1S/C19H36O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h3-17H2,1-2H3
• InChI Key： WGCRNNZFROMDJH-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37